Cas no 1393545-85-1 (4-Bromo-3-chloropyridazine)

• Product Name: 4-Bromo-3-chloropyridazine
• CAS No: 1393545-85-1
• MF: C₄H₂BrClN₂
• MW: 193.429078578949
• MDL: MFCD22544032
• CID: 5011831
• Update Time: 2025-11-01

4-Bromo-3-chloropyridazine Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-3-CHLOROPYRIDAZINE
• AB77054
• 4-Bromo-3-chloropyridazine

• MDL： MFCD22544032
• Inchi： 1S/C4H2BrClN2/c5-3-1-2-7-8-4(3)6/h1-2H
• InChI Key： JVPUWLVTUZXHQG-UHFFFAOYSA-N
• SMILES： BrC1=C(N=NC=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 80.4
• XLogP3: 1.5
• Topological Polar Surface Area: 25.8

Additional information on 4-Bromo-3-chloropyridazine

Comprehensive Overview of 4-Bromo-3-chloropyridazine (CAS No. 1393545-85-1): Properties, Applications, and Industry Insights

4-Bromo-3-chloropyridazine (CAS No. 1393545-85-1) is a halogenated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity. This pyridazine derivative serves as a critical intermediate in synthesizing complex molecules, particularly in drug discovery and material science. With the rising demand for halogenated building blocks, this compound’s unique structural features—combining both bromine and chlorine substituents—make it invaluable for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions.

In recent years, the pharmaceutical intermediates market has witnessed exponential growth, driven by the need for novel therapeutics targeting diseases like cancer and neurodegenerative disorders. Researchers frequently search for "4-Bromo-3-chloropyridazine uses" or "CAS 1393545-85-1 synthesis," reflecting its relevance in medicinal chemistry. The compound’s ability to act as a precursor for kinase inhibitors and antibacterial agents aligns with trends in personalized medicine and antibiotic development. Additionally, its role in crop protection chemicals addresses global concerns about sustainable agriculture.

The physicochemical properties of 4-Bromo-3-chloropyridazine contribute to its broad utility. Its molecular weight (192.43 g/mol) and halogen-rich structure facilitate selective functionalization, a feature highly sought after in high-throughput screening libraries. Laboratories often inquire about "1393545-85-1 safety data" or "pyridazine derivatives solubility," underscoring the need for detailed technical documentation. The compound’s stability under inert atmospheres and compatibility with common organic solvents like DMF and THF further enhance its practicality.

From an industrial perspective, 4-Bromo-3-chloropyridazine exemplifies the shift toward green chemistry principles. Manufacturers are optimizing synthetic routes to minimize waste, leveraging catalytic methods over traditional halogenation. Queries such as "eco-friendly synthesis of halogenated pyridazines" highlight this trend. Furthermore, advancements in flow chemistry have enabled scalable production, reducing costs and improving yield—a key consideration for contract research organizations (CROs) and API producers.

Emerging applications in material science also position CAS 1393545-85-1 as a promising candidate for organic electronics. Its potential use in OLEDs and photovoltaic materials stems from its electron-withdrawing properties, which modulate charge transport. This interdisciplinary appeal bridges gaps between chemistry and engineering, attracting interest from academic and industrial R&D teams alike.

To meet regulatory standards, suppliers of 4-Bromo-3-chloropyridazine prioritize stringent quality control, including HPLC and GC-MS validation. Searches for "high-purity pyridazine derivatives" or "1393545-85-1 suppliers" emphasize the importance of reliable sourcing. As the chemical industry embraces digitalization, platforms offering structure-searchable databases and real-time analytical certificates gain traction among buyers.

In summary, 4-Bromo-3-chloropyridazine (CAS No. 1393545-85-1) represents a cornerstone in modern synthetic chemistry, with expanding roles in life sciences and technology. Its alignment with cutting-edge research themes—such as drug discovery, sustainable agriculture, and advanced materials—ensures enduring relevance. By addressing common queries and industry pain points, this overview aims to serve as a definitive resource for professionals navigating the evolving landscape of specialty chemicals.